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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251

Acid Yellow 199: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Acid Yellow 199 (C.I. 14205), an azo dye utilized in various industrial applications. This
document summarizes its core characteristics, outlines experimental protocols for property
determination, and presents a visual representation of its synthesis workflow.

Core Physical and Chemical Properties

Acid Yellow 199 is a synthetic organic compound classified as a single azo dye.[1][2] It
typically presents as a bright orange or yellow powder.[2][3] The following tables summarize the
key quantitative and qualitative properties of this compound.

Table 1: General and Physical Properties of Acid Yellow
199
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Property

Value Reference(s)

Common Name

Acid Yellow 199

C.l. Acid Yellow 199, C.I.

C.I. Name 14205 [1][4]
CAS Number 70865-20-2

Molecular Formula C19H15N4aNaOeS [1112114]
Molecular Weight 450.40 g/mol [11[2][4]1[5]
Physical State Powder [3]

Color Bright orange / Yellow [11121[3114]
Water Solubility 900 mg/L at 20°C [6]
Melting Point Not available

Table 2: Chemical and Spectroscopic Properties of Acid

Yellow 199
Property Value Reference(s)
Sodium 4-((4-((4-hydroxy-2-
IUPAC Name methylphenyl)azo)phenyl)amin

0)-3-nitrobenzenesulfonate

Molecular Structure

Single azo class [1][2]

UV-Vis Amax

Not available

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of the physical

and chemical properties of compounds like Acid Yellow 199. The following sections outline

standard laboratory procedures for key analyses.

Determination of Water Solubility
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The solubility of a dye in water can be determined using the saturation shake-flask method.
Methodology:

Preparation of Saturated Solution: An excess amount of Acid Yellow 199 powder is added to
a known volume of deionized water in a sealed flask.

Equilibration: The flask is agitated in a constant temperature water bath (e.g., 20°C) for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to settle, and the undissolved solid is
separated from the saturated solution by centrifugation and/or filtration through a fine-pore
filter (e.g., 0.45 pm).

Quantification: The concentration of the dissolved dye in the clear supernatant/filtrate is
determined using a suitable analytical technique. Given its chromophoric nature, UV-Visible
spectrophotometry is a common method. A calibration curve is first established by measuring
the absorbance of a series of standard solutions of known concentrations at the wavelength
of maximum absorbance (Amax). The concentration of the saturated solution is then
calculated based on its absorbance reading.

Calculation: The solubility is expressed in grams per liter (g/L) or milligrams per liter (mg/L).

Determination of Melting Point

The melting point of a solid organic compound is a key indicator of its purity.
Methodology:

o Sample Preparation: A small amount of finely powdered, dry Acid Yellow 199 is packed into
a capillary tube, which is sealed at one end.

o Apparatus: A melting point apparatus is used, which consists of a heated block with a sample
holder, a thermometer or temperature probe, and a viewing lens.

o Heating: The capillary tube containing the sample is placed in the heating block. The
temperature is raised at a slow, controlled rate (e.g., 1-2°C per minute) as it approaches the
expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal melts is recorded as the
completion of melting. The melting point is reported as a range between these two
temperatures. A sharp melting range (typically 1-2°C) is indicative of a pure compound.

UV-Visible Spectroscopy

UV-Visible spectroscopy is used to determine the wavelength of maximum absorbance (Amax)

of a chromophoric compound.

Methodology:

Solvent Selection: A suitable solvent in which the dye is soluble and which is transparent in
the UV-Visible region of interest is chosen (e.g., deionized water or methanol).

Solution Preparation: A dilute solution of Acid Yellow 199 of a known concentration is
prepared in the chosen solvent.

Spectrophotometer Setup: A UV-Visible spectrophotometer is calibrated using a cuvette
containing only the solvent (the "blank"). This corrects for any absorbance from the solvent
and the cuvette itself.

Spectral Scan: The blank cuvette is replaced with a cuvette containing the dye solution. The
absorbance of the solution is measured over a range of wavelengths (e.g., 200-800 nm).

Determination of Amax: The resulting spectrum (a plot of absorbance versus wavelength) will
show one or more absorbance peaks. The wavelength at which the highest absorbance is
recorded is the Amax.

Synthesis Workflow

Acid Yellow 199 is synthesized through a two-step process involving diazotization followed by

an azo coupling reaction.[1][2] The general manufacturing method is outlined below.

Manufacturing Process:

The synthesis begins with the diazotization of 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic

acid. This intermediate is then coupled with m-Cresol to form the final Acid Yellow 199 dye.[1]
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[2]

Step 1: Diazotization

Hydrochloric Acid (HCI)

Sodium Nitrite (NaNOz2)

Y

P> Diazonium Salt Intermediate

4-(4-Aminophenylamino)-3- f

nitrobenzenesulfonic acid

Step 2: Azo Coupling

m-Cresol > Acid Yellow 199

Click to download full resolution via product page

Caption: Synthesis workflow for Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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